Cas no 688749-57-7 (2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 688749-57-7
• MF: C₁₄H₁₆ClN₃O₂S₂
• MW: 357.878739356995
• CID: 6595607
• PubChem ID: 2155768
• Update Time: 2025-07-16

2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• F0594-0365
• 688749-57-7
• 2-{[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-((5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• EU-0025128
• AKOS001783823
• 2-[[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone

• Inchi： 1S/C14H16ClN3O2S2/c1-9-4-6-18(7-5-9)12(19)8-21-14-17-16-13(20-14)10-2-3-11(15)22-10/h2-3,9H,4-8H2,1H3
• InChI Key： BCNXYEPVUXUKFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=NN=C(O2)SCC(N2CCC(C)CC2)=O)S1

Computed Properties

• Exact Mass: 357.0372468g/mol
• Monoisotopic Mass: 357.0372468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų

Additional information on 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 688749-57-7)

The compound 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 688749-57-7) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a chlorothiophene moiety, an oxadiazole ring, and a methylpiperidine group, making it a subject of interest in pharmaceutical and agrochemical research. The presence of these functional groups suggests potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for heterocyclic compounds like 688749-57-7 has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its role in developing novel therapies for conditions such as inflammation and metabolic disorders. The oxadiazole scaffold, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design. This has led to increased searches for "oxadiazole derivatives in drug development" and "chlorothiophene-based bioactive molecules," reflecting the growing interest in this compound class.

From a synthetic chemistry perspective, 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one exemplifies the convergence of multiple synthetic strategies. The thioether linkage between the oxadiazole and the ethanone group introduces stability while maintaining reactivity for further functionalization. Such features are critical for optimizing pharmacokinetic properties, a topic frequently searched as "improving drug bioavailability with heterocycles."

The compound's methylpiperidine component is another area of focus, as piperidine derivatives are widely used in CNS-targeting drugs. This has sparked queries like "piperidine in neuropharmacology" and "N-methylpiperidine applications." Its lipophilic nature may enhance blood-brain barrier penetration, a desirable trait for neurological therapeutics. However, detailed studies are needed to validate these hypotheses.

Environmental and regulatory considerations also play a role in the discourse around CAS 688749-57-7. With the rise of green chemistry, researchers are investigating sustainable synthesis routes for such complex molecules. Searches for "eco-friendly synthesis of oxadiazoles" highlight this trend. Additionally, computational modeling studies, often tagged as "in silico analysis of thiophene derivatives," are being employed to predict the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles early in development.

In conclusion, 2-{5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one represents a compelling case study in modern organic chemistry. Its multifaceted structure bridges several research domains, from medicinal chemistry to materials science. As interest in "multi-target drug design" and "functional heterocycles" continues to grow, this compound is poised to remain a valuable subject for innovation and discovery.